3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 3-(4-ethoxy-2-methylphenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C16H15FO3/c1-3-20-12-5-6-13(10(2)8-12)14-9-11(16(18)19)4-7-15(14)17/h4-9H,3H2,1-2H3,(H,18,19)
• InChI Key: DRNQHBBSIXQABU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=C(C=CC(=C2)C(=O)O)F)C
• Molecular Formula: C16H15FO3
• DSSTOX Substance ID: DTXSID50690738
• Molecular Weight: 274.29 g/mol
• CAS RN: 1261894-98-7

Description

3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95% (EMFBA) is an organic compound that has been used in numerous scientific research applications. It is a reactive and versatile compound that can be used in the synthesis of various compounds, including pharmaceuticals and other chemicals. EMFBA has a wide range of applications in the fields of biochemistry, physiology, and pharmacology.

Scientific Research Applications

3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of various compounds, including pharmaceuticals, food additives, and other chemicals. 3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95% has also been used in the study of enzyme kinetics, in the development of new drugs, and in the study of the effects of various drugs on the human body.

Mechanism of Action

The mechanism of action of 3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95% is not fully understood. However, it is believed that 3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95% acts as an inhibitor of certain enzymes, such as the cytochrome P450 system. This inhibition of enzymes can lead to changes in the metabolism of drugs, which can lead to changes in the pharmacological effects of the drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95% are not well understood. However, it is believed that 3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95% can act as an inhibitor of certain enzymes, such as the cytochrome P450 system. This inhibition of enzymes can lead to changes in the metabolism of drugs, which can lead to changes in the pharmacological effects of the drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95% in laboratory experiments include its low cost, its high reactivity, and its versatility. 3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95% is also easily synthesized and can be used to synthesize a wide variety of compounds. The main limitation of 3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95% is its potential toxicity, which can lead to adverse effects if the compound is not used correctly.

Future Directions

There are numerous potential future directions for 3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95%. One potential direction is the development of new drugs that utilize 3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95% as an active ingredient. Additionally, further research into the biochemical and physiological effects of 3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95% could lead to a better understanding of the compound’s mechanism of action. Finally, further research into the synthesis of 3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95% could lead to the development of more efficient and cost-effective methods of synthesis.

Synthesis Methods

The synthesis of 3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95% is a multi-step process that requires multiple reagents. The most common method of synthesizing 3-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95% is the Friedel-Crafts alkylation reaction. This reaction involves the use of an alkyl halide and an aromatic compound, such as benzene. The alkyl halide is reacted with the benzene in the presence of an acid catalyst, such as sulfuric acid, to form the desired product. The reaction is typically carried out at a temperature of 80-90°C and requires a reaction time of 1-2 hours.